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Compound Name: Dodecylphosphocholine-d38

. Get Quote

Cat. No.: B165050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of
Dodecylphosphocholine-d38 (DPC-d38), a deuterated detergent crucial for the structural
analysis of membrane proteins by nuclear magnetic resonance (NMR) spectroscopy and as an
internal standard for quantification by mass spectrometry.[1][2][3][4] Understanding its solubility
in various solvents is paramount for the preparation of stock solutions and the design of robust
experimental workflows.

Quantitative Solubility Data

Dodecylphosphocholine-d38 is supplied as a crystalline solid.[1][2][3] Its solubility has been
determined in several common laboratory solvents, providing a basis for its application in
diverse experimental settings. The following table summarizes the available quantitative
solubility data.

Solvent

Solubility

Dimethylformamide (DMF)

16 mg/mL[1][2][3][4][5]

Dimethyl sulfoxide (DMSO)

16 mg/mL[1][2][2][5]

Ethanol

15 mg/mL[1][2][3][5]

Phosphate-Buffered Saline (PBS), pH 7.2

25 mg/mL[2][3]
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Experimental Protocols

The preparation of a stock solution of Dodecylphosphocholine-d38 is a critical first step in

many experimental procedures. The following protocol outlines a generalized method for
dissolving DPC-d38.

Objective: To prepare a homogenous stock solution of Dodecylphosphocholine-d38 in a

solvent of choice.

Materials:

Dodecylphosphocholine-d38 (crystalline solid)

Solvent of choice (e.g., Ethanol, DMSO, DMF)

Inert gas (e.g., nitrogen or argon)

Appropriate laboratory glassware (e.g., vial, volumetric flask)
Pipettes

Balance

Procedure:

Weighing: Accurately weigh the desired amount of Dodecylphosphocholine-d38 crystalline
solid using an analytical balance.

Solvent Addition: Transfer the weighed DPC-d38 to a suitable vial or flask. Add the desired
volume of the chosen solvent.

Inert Gas Purge: To prevent oxidation and degradation, the solvent should be purged with an
inert gas, such as nitrogen or argon, before and after the addition of the solute.[1]

Dissolution: Agitate the mixture to facilitate dissolution. If necessary, gentle warming or
sonication can be applied, particularly for solvents like DMSO where it may be required to
achieve the reported solubility.[6]
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» Storage: Once fully dissolved, the stock solution should be stored under appropriate
conditions, typically at -20°C for long-term stability.[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for preparing a
stock solution of Dodecylphosphocholine-d38.

Weigh DPC-d38 . . Agitate to Dissolve Store Stock Solution
@ (Crystalline Solid) (RIS G Sl ER Bllusiiineiicas (Optional: Gentle Heating/Sonication) (e.g., -20°C)

Click to download full resolution via product page

Caption: Workflow for DPC-d38 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

